Cas no 63989-82-2 (3,5-Dinitro-p-cresol)

3,5-Dinitro-p-cresol (DNPC) is a nitrated phenolic compound with the molecular formula C₇H₆N₂O₅. It is primarily recognized for its role as a herbicide and insecticide, exhibiting selective phytotoxicity and effectiveness against broadleaf weeds and certain pests. The compound's nitro groups enhance its reactivity, making it useful in chemical synthesis and industrial applications. DNPC is also employed as a biochemical inhibitor, particularly in studies targeting oxidative phosphorylation. Its crystalline form ensures stability and ease of handling in laboratory settings. Due to its potent biological activity, proper safety measures, including personal protective equipment, are essential when handling this compound. DNPC is valued for its specificity and efficacy in agricultural and research applications.

3,5-Dinitro-p-cresol structure

Product Name:3,5-Dinitro-p-cresol

CAS No:63989-82-2

MF:C₇H₆N₂O₅

MW:198.13294172287

CID:503592

PubChem ID:46156

Update Time:2025-05-28

3,5-Dinitro-p-cresol Chemical and Physical Properties

Names and Identifiers

- Phenol,4-methyl-3,5-dinitro-
- 3,5-dinitro-p-cresol
- 4-methyl-3,5-dinitrophenol
- 264-594-5
- p-CRESOL, 3,5-DINITRO-
- 3,5-Dinitro-p-kresol
- SCHEMBL11273954
- 63989-82-2
- AKOS004121770
- NS00035613
- DTXSID10213922
- EINECS 264-594-5
- 3,5-Dinitro-p-cresol
- Inchi： 1S/C7H6N2O5/c1-4-6(8(11)12)2-5(10)3-7(4)9(13)14/h2-3,10H,1H3
- InChI Key： HTAMNOAYOHLVPQ-UHFFFAOYSA-N
- SMILES： OC1C=C(C(C)=C(C=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

Exact Mass: 198.02768
Monoisotopic Mass: 198.027671
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 112

Experimental Properties

Density: 1.5928 (rough estimate)
Melting Point: 154.5°C
Boiling Point: 335.43°C (rough estimate)
Flash Point: 150.1°C
Refractive Index: 1.5460 (estimate)
PSA: 106.51

3,5-Dinitro-p-cresol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1661350-5g	4-Methyl-3,5-dinitrophenol	63989-82-2	98%	5g	￥11499.00	2024-05-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1661350-10g	4-Methyl-3,5-dinitrophenol	63989-82-2	98%	10g	￥16215.00	2024-05-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1661350-25g	4-Methyl-3,5-dinitrophenol	63989-82-2	98%	25g	￥29238.00	2024-05-05